Cas no 1394346-68-9 (Benzoic acid, 2-chloro-5-[(2-fluorophenyl)methylamino]-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-5-[(2-fluorophenyl)methylamino]-, methyl ester
• CAS No: 1394346-68-9
• MF: C₁₅H₁₃ClFNO₂
• MW: 293.720626592636
• CID: 2140850
• Update Time: 2023-11-19

Benzoic acid, 2-chloro-5-[(2-fluorophenyl)methylamino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(2-fluoro-phenyl)-methyl-amino]-benzoic acid methyl ester
• CID 90000954
• Benzoic acid, 2-chloro-5-[(2-fluorophenyl)methylamino]-, methyl ester

• Inchi： 1S/C15H13ClFNO2/c1-18(14-6-4-3-5-13(14)17)10-7-8-12(16)11(9-10)15(19)20-2/h3-9H,1-2H3
• InChI Key： MNOCMWLWMWDPID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)N(C)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 414.8±45.0 °C(Predicted)
• pka: -1.28±0.50(Predicted)